Cas no 1111520-70-7 (N-[(5-bromo-2-methoxyphenyl)methyl]-2-chloro-N-methylpyridine-3-carboxamide)

• Product Name: N-[(5-bromo-2-methoxyphenyl)methyl]-2-chloro-N-methylpyridine-3-carboxamide
• CAS No: 1111520-70-7
• MF: C₁₅H₁₄BrClN₂O₂
• MW: 369.640861988068
• MDL: MFCD11714621
• CID: 5451073
• PubChem ID: 36478154
• Update Time: 2025-11-07

N-[(5-bromo-2-methoxyphenyl)methyl]-2-chloro-N-methylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(5-Bromo-2-methoxyphenyl)methyl]-2-chloro-N-methyl-3-pyridinecarboxamide
• AKOS007973008
• 1111520-70-7
• EN300-25289147
• N-[(5-bromo-2-methoxyphenyl)methyl]-2-chloro-N-methylpyridine-3-carboxamide
• Z26700157

• MDL： MFCD11714621
• Inchi： 1S/C15H14BrClN2O2/c1-19(15(20)12-4-3-7-18-14(12)17)9-10-8-11(16)5-6-13(10)21-2/h3-8H,9H2,1-2H3
• InChI Key： FEYUTDVSMWUBRM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CN(C)C(C1C(=NC=CC=1)Cl)=O)OC

Computed Properties

• Exact Mass: 367.99272g/mol
• Monoisotopic Mass: 367.99272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.473±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 518.0±50.0 °C(Predicted)
• pka: -1.02±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-[(5-bromo-2-methoxyphenyl)methyl]-2-chloro-N-methylpyridine-3-carboxamide

Comprehensive Overview of N-[(5-bromo-2-methoxyphenyl)methyl]-2-chloro-N-methylpyridine-3-carboxamide (CAS No. 1111520-70-7)

N-[(5-bromo-2-methoxyphenyl)methyl]-2-chloro-N-methylpyridine-3-carboxamide, with the CAS number 1111520-70-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyridine carboxamides, which are known for their versatile applications in medicinal chemistry and crop protection. The unique structural features of this molecule, including the 5-bromo-2-methoxyphenyl and 2-chloropyridine moieties, contribute to its potential bioactivity and make it a subject of ongoing scientific exploration.

In recent years, researchers have focused on the synthesis and optimization of N-[(5-bromo-2-methoxyphenyl)methyl]-2-chloro-N-methylpyridine-3-carboxamide due to its promising pharmacological properties. The compound's molecular structure suggests potential interactions with biological targets, making it a candidate for drug development. Studies have investigated its role as a kinase inhibitor or receptor modulator, aligning with current trends in precision medicine and targeted therapies. The presence of both bromine and chlorine substituents enhances its lipophilicity, which could influence its pharmacokinetic profile.

The agrochemical industry has also shown interest in CAS 1111520-70-7 for its potential as a crop protection agent. With growing global concerns about food security and sustainable agriculture, compounds like this are being evaluated for their efficacy against plant pathogens or pests. The methoxy group in its structure may contribute to improved environmental stability, a key factor in modern pesticide design. Researchers are particularly interested in how modifications to the pyridine-3-carboxamide core could enhance selectivity and reduce non-target effects.

From a chemical perspective, N-[(5-bromo-2-methoxyphenyl)methyl]-2-chloro-N-methylpyridine-3-carboxamide presents interesting challenges and opportunities in process chemistry and scale-up production. The compound's synthesis typically involves multi-step reactions requiring careful optimization of conditions to maximize yield and purity. Recent advancements in green chemistry principles have prompted investigations into more sustainable synthetic routes for such halogenated compounds, addressing environmental concerns while maintaining efficiency.

Analytical characterization of 1111520-70-7 employs advanced techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for confirming the compound's structure and purity, especially when it's intended for biological testing. The quality control protocols for this material are stringent, reflecting its potential applications in sensitive research areas. Stability studies under various conditions help determine appropriate storage and handling requirements.

The patent landscape surrounding N-[(5-bromo-2-methoxyphenyl)methyl]-2-chloro-N-methylpyridine-3-carboxamide reveals active intellectual property development, particularly in pharmaceutical applications. Several research groups and companies have filed patents covering its synthesis methods, derivatives, and potential therapeutic uses. This competitive activity underscores the compound's perceived value in drug discovery pipelines and highlights the importance of structure-activity relationship studies to optimize its properties.

In the context of current scientific trends, CAS 1111520-70-7 aligns with several hot topics in chemical research. The compound's potential as a small molecule probe for biological systems makes it relevant to chemical biology studies. Its structural features are also being examined through the lens of fragment-based drug design, an approach gaining popularity in pharmaceutical research. Additionally, computational chemists are using molecular modeling techniques to predict its interactions with various biological targets.

Safety assessments of N-[(5-bromo-2-methoxyphenyl)methyl]-2-chloro-N-methylpyridine-3-carboxamide follow standard protocols for research chemicals. While not classified as hazardous under normal laboratory conditions, proper handling procedures are recommended due to its halogenated nature. Material safety data sheets provide detailed information about appropriate personal protective equipment and emergency measures. Researchers emphasize the importance of risk assessment before working with this or any experimental compound.

The commercial availability of 1111520-70-7 from specialty chemical suppliers facilitates research across multiple disciplines. Pricing and purity specifications vary among vendors, requiring careful evaluation by purchasers. Some suppliers offer custom synthesis services for analogs and derivatives, enabling structure-activity exploration. The compound is typically provided in milligram to gram quantities suitable for laboratory-scale investigations.

Future research directions for N-[(5-bromo-2-methoxyphenyl)methyl]-2-chloro-N-methylpyridine-3-carboxamide may include detailed mechanistic studies to elucidate its mode of action in biological systems. There's also growing interest in developing more efficient synthetic routes and exploring its potential in combination therapies or formulations. As analytical techniques advance, researchers will gain deeper insights into its molecular properties and interactions.

In conclusion, CAS 1111520-70-7 represents an intriguing chemical entity with multifaceted research potential. Its unique structural characteristics and demonstrated biological relevance position it as a valuable tool for scientific investigation across chemistry and life sciences. Continued studies on this compound may yield important discoveries with applications in medicine, agriculture, and materials science.